![molecular formula C18H22N2O2 B4649706 1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine](/img/structure/B4649706.png)
1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine
Overview
Description
1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine, also known as DMFP, is a chemical compound with potential applications in scientific research. This compound is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine binds to dopamine D2 receptors and acts as a partial agonist, meaning it activates the receptor to a lesser extent than the endogenous ligand dopamine. This results in a decrease in dopamine release and a decrease in the activity of dopaminergic neurons. This compound also has an affinity for serotonin 5-HT2A receptors, which may contribute to its behavioral effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been reported to decrease locomotor activity and induce catalepsy, which is a state of immobility and rigidity. This compound has also been shown to decrease the release of dopamine in the striatum and nucleus accumbens, two brain regions involved in reward processing. In addition, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine has several advantages for lab experiments, including its high affinity for dopamine D2 receptors, its partial agonist activity, and its ability to cross the blood-brain barrier. However, there are also some limitations to its use, such as its potential toxicity and the need for careful dosing to avoid unwanted side effects.
Future Directions
There are several future directions for research on 1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine. One area of interest is the development of more selective and potent dopamine D2 receptor ligands based on the structure of this compound. Another area of interest is the investigation of the role of dopamine D2 receptors in addiction and other neuropsychiatric disorders using this compound as a tool. Additionally, the potential therapeutic applications of this compound in the treatment of anxiety and depression warrant further investigation.
Scientific Research Applications
1-(3,4-dimethylbenzoyl)-4-(2-furylmethyl)piperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for dopamine D2 receptors, which are involved in the regulation of reward and motivation. This compound can be used as a tool to study the role of dopamine D2 receptors in various physiological and pathological conditions, such as addiction, schizophrenia, and Parkinson's disease.
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-(furan-2-ylmethyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-14-5-6-16(12-15(14)2)18(21)20-9-7-19(8-10-20)13-17-4-3-11-22-17/h3-6,11-12H,7-10,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJORAGPGPAWZFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CO3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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